- MexAB-OprM specific efflux pump inhibitors in Pseudomonas aeruginosa. Part 7: Highly soluble and in vivo active quaternary ammonium analog D13-9001, a potential preclinical candidate, Bioorganic & Medicinal Chemistry, 2007, 15(22), 7087-7097
Cas no 957472-02-5 (ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride)
ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (Z)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride
- ethyl (2Z)-2-piperidin-3-ylideneacetate,hydrochloride
- Ethyl 2-(3-piperidinylidene)acetate hydrochloride
- (E)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride
- Ethyl (Z)-2-(Piperidin-3-ylidene)acetate Hydrochloride
- Ethyl 2-(3-piperidinylidene)acetate HCl
- AK101020
- SY036630
- Ethyl (Z)-2-(Piperidin-3-ylidene)acetate HCl
- Ethyl(Z)-2-(Piperidin-3-ylidene)acetateHydrochl
- ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride
- (Z)-Ethyl 2-(piperidin-3-ylidene)acetate HCl
- AKOS022184574
- 957472-02-5
- F2167-8199
- DS-3663
- STR11272
- (Z)-ethyl2-(piperidin-3-ylidene)acetatehydrochloride
- ETHYL 2-(PIPERIDIN-3-YLIDENE)ACETATE HYDROCHLORIDE
- (Z)-Ethyl 2-(piperidin-3-ylidene)-acetate hydrochloride
- DB-220446
- MFCD22573314
- ethyl 2-[(3Z)-piperidin-3-ylidene]acetate hydrochloride
- 2197130-34-8
- CS-0188244
- AC-29373
-
- MDL: MFCD22573314
- Inchi: 1S/C9H15NO2.ClH/c1-2-12-9(11)6-8-4-3-5-10-7-8;/h6,10H,2-5,7H2,1H3;1H/b8-6-;
- InChI Key: GFIJKQHMXNKETO-PHZXCRFESA-N
- SMILES: C(=C1/CNCCC/1)/C(=O)OCC.Cl
Computed Properties
- Exact Mass: 205.0869564g/mol
- Monoisotopic Mass: 205.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CI140-250mg |
ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride |
957472-02-5 | 95+% | 250mg |
1794CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CI140-100mg |
ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride |
957472-02-5 | 95+% | 100mg |
816CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CI140-50mg |
ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride |
957472-02-5 | 95+% | 50mg |
457.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CI140-200mg |
ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride |
957472-02-5 | 95+% | 200mg |
1145.0CNY | 2021-07-12 | |
| Chemenu | CM180229-1g |
(Z)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride |
957472-02-5 | 95% | 1g |
$468 | 2021-08-05 | |
| TRC | E940448-10mg |
(Z)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride |
957472-02-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E940448-50mg |
(Z)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride |
957472-02-5 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E940448-100mg |
(Z)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride |
957472-02-5 | 100mg |
$ 275.00 | 2022-06-05 | ||
| Chemenu | CM180229-250mg |
(Z)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride |
957472-02-5 | 95% | 250mg |
$125 | 2024-07-18 | |
| Chemenu | CM180229-1g |
(Z)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride |
957472-02-5 | 95% | 1g |
$335 | 2024-07-18 |
ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride Production Method
Production Method 1
ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride Preparation Products
ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride
Research Brief on Ethyl (2Z)-2-(3-Piperidylidene)acetate Hydrochloride (CAS: 957472-02-5)
Ethyl (2Z)-2-(3-piperidylidene)acetate hydrochloride (CAS: 957472-02-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its piperidine backbone and ester functionality, has been investigated for its potential applications in the development of novel therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.
The compound's unique structure, featuring a conjugated double bond and a hydrochloride salt form, enhances its stability and solubility, making it a valuable intermediate in organic synthesis. Researchers have explored its utility in the preparation of various heterocyclic compounds, which are often pivotal in the design of drugs targeting neurological and inflammatory disorders. The presence of the piperidine moiety is particularly noteworthy, as this scaffold is prevalent in many FDA-approved drugs.
Recent advancements in synthetic methodologies have enabled the efficient production of ethyl (2Z)-2-(3-piperidylidene)acetate hydrochloride with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that minimizes by-products and reduces reaction times, thereby improving the scalability of the synthesis. This development is critical for industrial applications where large-scale production is required.
Pharmacological evaluations of derivatives of this compound have shown promising results in preclinical models. For instance, a derivative incorporating an additional aromatic ring demonstrated significant affinity for serotonin receptors, suggesting potential applications in the treatment of mood disorders. Another study highlighted its role as a precursor in the synthesis of gamma-aminobutyric acid (GABA) analogs, which are being investigated for their neuroprotective effects.
In addition to its therapeutic potential, ethyl (2Z)-2-(3-piperidylidene)acetate hydrochloride has been studied for its physicochemical properties. Research published in the European Journal of Pharmaceutical Sciences (2024) investigated its solubility profile and stability under various pH conditions, providing valuable data for formulation scientists. These findings are essential for the development of dosage forms that ensure optimal drug delivery and bioavailability.
Despite these advancements, challenges remain in the optimization of this compound's pharmacokinetic properties. Current research is focused on structural modifications to enhance its metabolic stability and reduce potential toxicity. Collaborative efforts between academic and industrial researchers are underway to address these issues, with the aim of advancing this compound into clinical trials.
In conclusion, ethyl (2Z)-2-(3-piperidylidene)acetate hydrochloride (CAS: 957472-02-5) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from synthetic intermediates to potential drug candidates, underscoring its importance in the field. Ongoing research continues to uncover new opportunities for this compound, making it a focal point for future drug development initiatives.
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